Novel α-functionally substituted amino acids: diphenylphosphinoglycines†‡

Chemical Communications Pub Date: 2004-11-19 DOI: 10.1039/B412860E

Abstract

The three-component one-pot reaction of glyoxalic acid hydrate with P–H and N–H compounds allows a convenient access to phosphinoglycines. The molecular structure of 1, determined by X-ray crystallography, some reactions and an alternative formation of phosphinoglycolates are reported.

Graphical abstract: Novel α-functionally substituted amino acids: diphenylphosphinoglycines
Novel α-functionally substituted amino acids: diphenylphosphinoglycines†‡
Recommended Literature